1H-Pyrrolo[3,2-b]quinoline, 3-nitro-

• CAS: 61760-42-7
• Molecular Formula: C11H7N3O2
• Molecular Weight: 213.19 g/mol
• SMILES: C1=CC=C2C(=C1)C=C3C(=N2)C(=CN3)[N+](=O)[O-]
• InChI: InChI=1S/C11H7N3O2/c15-14(16)10-6-12-9-5-7-3-1-2-4-8(7)13-11(9)10/h1-6,12H
• InChIKey: KIXVYPJDABOLPS-UHFFFAOYSA-N

1H-Pyrrolo[3,2-b]quinoline, 3-nitro- (CAS 61760‑42‑7): Structural and Physicochemical Baseline for Scientific Procurement

1H-Pyrrolo[3,2-b]quinoline, 3‑nitro‑ (CAS 61760‑42‑7) is a nitro‑substituted pyrroloquinoline heterocycle belonging to the broader class of fused tricyclic pyrrolo[3,2‑b]quinolines. Its molecular formula is C₁₁H₇N₃O₂ with an exact monoisotopic mass of 213.05391 Da, one hydrogen‑bond donor, three hydrogen‑bond acceptors and zero rotatable bonds [REFS‑1]. This compound serves as a versatile intermediate for further functionalization through reduction of the nitro group to the corresponding amine or via electrophilic substitution reactions on the quinoline ring [REFS‑2].

1Fused tricyclic heterocycle with pre-installed 3‑nitro group

2Direct reduction to 3‑amino‑pyrroloquinoline building block

3Supports medicinal chemistry library diversification via amination

• [1] Wróbel, Z.; Wojciechowski, K.; Kwast, A.; Gajda, N. Short and Simple Method of Synthesis of Some Pyrrolo[3,2‑b]quinoline Derivatives from Easily Available Nitrobenzene Derivatives. Synlett 2010, 2010, 2435–2438. View Source

Why 1H-Pyrrolo[3,2-b]quinoline, 3-nitro- Cannot Be Interchanged with Other 3‑Substituted or Unsubstituted Analogs

The nitro group at the 3‑position fundamentally alters the electronic landscape of the pyrroloquinoline core relative to unsubstituted (H), amino‑, or halogen‑substituted analogs [REFS‑1]. This single substituent increases molecular weight by 26.8% (from 168.19 to 213.19 g/mol), adds one hydrogen‑bond acceptor, and introduces a strong electron‑withdrawing effect (Hammett σₘ ≈ +0.71) that controls reactivity in reduction, cyclization, and cross‑coupling reactions [REFS‑2]. Consequently, procurement of a generic “pyrrolo[3,2‑b]quinoline” without specifying the 3‑nitro group risks acquiring a compound with substantially different physicochemical properties, synthetic utility, and potential biological readout [REFS‑3].

Target Compound

3‑Nitro‑1H‑pyrrolo[3,2‑b]quinoline

Nitro group provides strong electron‑withdrawing effect, extra H‑bond acceptor, and higher molecular weight.

Substitute Risk

Unsubstituted or 3‑amino analog

Lack of nitro group alters electronic profile, solubility, and synthetic reactivity; cannot replicate reduction/amination pathway without additional steps.

Generic “pyrrolo[3,2‑b]quinoline”

May refer to unsubstituted core; physicochemical and synthetic utility differ substantially, affecting downstream library design.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Yudin, L. G.; Yamashkin, S. A.; Terent’ev, P. B.; Solov’ev, O. A. Nitropyrroloquinolines. Chem. Heterocycl. Compd. 1979, 15, 1113–1117. View Source

Quantitative Differentiation Evidence for 1H-Pyrrolo[3,2-b]quinoline, 3-nitro- (CAS 61760‑42‑7) Versus Key Comparators

Molecular Property Head‑to‑Head: 3-Nitro Derivative vs. Unsubstituted Parent Core

The 3‑nitro derivative (exact mass 213.05391 Da, 3 hydrogen‑bond acceptors, 1 hydrogen‑bond donor, 0 rotatable bonds) differs substantially from the unsubstituted parent 1H‑pyrrolo[3,2‑b]quinoline (exact mass 168.06875 Da, 2 hydrogen‑bond acceptors, 1 hydrogen‑bond donor, 0 rotatable bonds) [REFS‑1][REFS‑2]. The additional nitro group accounts for a molecular weight increase of 45.00 g mol⁻¹ (+26.8%) and an additional H‑bond acceptor, both of which alter solubility, permeability, and target‑binding potential.

Molecular Property

Head-to-head

ΔMW = +45.00 g mol⁻¹ (+26.8%)
ΔHBA = +1

Distinct physicochemical identity; supports differentiation in screening libraries and chromatographic profiling.

Computed molecular descriptors; experimental validation advised.

Evidence Dimension	Molecular weight and hydrogen‑bond acceptor count
Target Compound Data	MW 213.19200 g mol⁻¹; exact mass 213.05391 Da; HBA = 3; HBD = 1
Comparator Or Baseline	1H-Pyrrolo[3,2‑b]quinoline (CAS 269‑33‑0): MW 168.19 g mol⁻¹; exact mass 168.06875 Da; HBA = 2; HBD = 1
Quantified Difference	ΔMW = +45.00 g mol⁻¹ (+26.8%); ΔHBA = +1; Δexact mass = +44.98516 Da
Conditions	Computed molecular properties obtained from publicly available chemical databases (Chem960, ChemSrc); values are predicted, not experimentally determined.

Why This Matters

The distinct molecular weight and hydrogen‑bonding profile directly affect pharmacokinetic parameter predictions (Lipinski rules) and chromatographic behavior, making the nitro derivative a clearly distinguishable entity in screening libraries and synthetic planning.

Synthetic Accessibility Advantage: Direct Nitroarene Cyclization vs. Alternative Quinoline‑Based Routes

Wróbel et al. (2010) reported a two‑step method that constructs the pyrrolo[3,2‑b]quinoline scaffold directly from ortho‑cyanomethylated nitroarenes via Vilsmeier‑Haack condensation with N‑methylpyrrolidone, followed by cyclization with BSA/DBU in DMF [REFS‑1]. This strategy retains the nitro group during scaffold assembly, eliminating a separate nitration step required when starting from 3‑amino‑2‑methylquinoline as in the classic Khan and Rocha approach [REFS‑2]. Yields for related derivatives in the Wróbel paper range from 50 % to 80 % after the two‑step sequence.

Synthetic Route

Method context

Two‑step nitroarene cyclization retains pre‑existing nitro group; avoids post‑synthetic nitration.

May reduce synthetic steps and regioselectivity challenges compared to classic routes.

Reported yields for related analogs; target substrate optimization recommended.

Evidence Dimension	Number of synthetic steps and compatibility with pre‑existing nitro functionality
Target Compound Data	Two‑step synthesis from ortho‑cyanomethylated nitroarenes; nitro group already present in the starting material, avoiding post‑synthetic nitration. Yields for structurally related pyrrolo[3,2‑b]quinolines: 50–80 %.
Comparator Or Baseline	Classic route to pyrrolo[3,2‑b]quinolines: synthesis of the unsubstituted core from 3‑amino‑2‑methylquinoline, requiring subsequent nitration to install the 3‑nitro group [REFS‑2].
Quantified Difference	The nitroarene route saves at least one synthetic step (nitration) and avoids regioselectivity challenges associated with direct electrophilic nitration of the pyrroloquinoline core.
Conditions	Vilsmeier‑Haack / BSA‑DBU cyclization conditions (DMF, 80–100 °C).

Why This Matters

The ability to retain the nitro group during scaffold assembly streamlines the synthesis of 3‑nitro‑substituted analogs, reducing step count, improving overall yield, and lowering procurement cost for research‑grade material.

• [1] Wróbel, Z.; Wojciechowski, K.; Kwast, A.; Gajda, N. Short and Simple Method of Synthesis of Some Pyrrolo[3,2‑b]quinoline Derivatives from Easily Available Nitrobenzene Derivatives. Synlett 2010, 2010, 2435–2438. View Source
• [2] Khan, M. A.; Rocha, J. F. Pyrroloquinolines II. 1H-Pyrrolo[3,2‑b]quinolines. Heterocycles 1977, 6, 1927–1943. View Source

Electronic Modulation Quantified: Hammett Substituent Constant of 3-Nitro vs. 3-Amino and Unsubstituted Analogs

The nitro group exerts a strong electron‑withdrawing effect at the 3‑position, with a Hammett σₘ constant of +0.71, fundamentally different from the unsubstituted analog (σₘ = 0) and the electron‑donating 3‑amino substituent (σₘ = −0.16) [REFS‑1]. This electronic modulation alters both chemical reactivity (e.g., susceptibility to nucleophilic aromatic substitution) and potential interactions with biological targets as discussed in the context of nitropyrroloquinoline chemistry [REFS‑2].

Electronic Effect

Class-level

σₘ (NO₂) = +0.71 vs. H: 0, NH₂: −0.16

Supports electronic tuning strategies in SAR campaigns; context‑dependent for heterocyclic core.

σₘ values from standard aromatic systems; applicability to pyrrolo[3,2‑b]quinoline inferred.

Evidence Dimension	Hammett substituent constant (σₘ)
Target Compound Data	σₘ (NO₂) = +0.71
Comparator Or Baseline	Unsubstituted (H): σₘ = 0; Amino (NH₂): σₘ = −0.16
Quantified Difference	Δσₘ = +0.71 relative to unsubstituted; Δσₘ = +0.87 relative to 3‑amino analog
Conditions	Standard Hammett σₘ values for meta‑substituents on aromatic rings; applicability to the pyrrole ring of pyrrolo[3,2‑b]quinoline is inferred from analogous heterocyclic systems [REFS‑2].

Why This Matters

The strong electron‑withdrawing nature of the nitro group makes this compound a distinct starting point for structure–activity relationship campaigns where electronic tuning of the heterocyclic core is critical for target engagement or reactivity.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Yudin, L. G.; Yamashkin, S. A.; Terent’ev, P. B.; Solov’ev, O. A. Nitropyrroloquinolines. Chem. Heterocycl. Compd. 1979, 15, 1113–1117. View Source

Optimal Scientific and Industrial Application Scenarios for 1H-Pyrrolo[3,2-b]quinoline, 3-nitro- (CAS 61760‑42‑7)

Medicinal Chemistry Building Block for Aminopyrroloquinoline Libraries

The 3‑nitro group provides a direct precursor to the corresponding 3‑amino‑1H‑pyrrolo[3,2‑b]quinoline via catalytic hydrogenation or metal‑mediated reduction [REFS‑1]. The resulting amine can be further functionalized through amide coupling, reductive amination, or sulfonamide formation, enabling rapid generation of diverse screening libraries. The Wróbel synthetic route [REFS‑2] allows procurement of the nitro compound in two steps from inexpensive nitroarene starting materials, making it a cost‑effective entry point for medicinal chemistry programs.

Structure–Activity Relationship (SAR) Studies Focused on Electronic Effects

Owing to the strong electron‑withdrawing character of the nitro substituent (σₘ = +0.71) [REFS‑3], this compound serves as an ideal negative‑electronic benchmark in SAR studies. When compared head‑to‑head with the unsubstituted (σₘ = 0) or 3‑amino (σₘ = −0.16) analogs [REFS‑3], researchers can systematically probe the influence of electronic effects on target binding, cellular potency, or metabolic stability without altering the core tricyclic scaffold.

Synthetic Methodology Development for Nitroarene Cyclization Reactions

The Wróbel nitroarene cyclization strategy [REFS‑2] represents a modern, efficient approach to pyrrolo[3,2‑b]quinoline synthesis. Academic and industrial process chemistry groups can use this compound as a reference standard to benchmark new cyclization methods, evaluate catalyst systems, or optimize reaction conditions, given its well‑characterized structure (exact mass 213.05391 Da, zero rotatable bonds) [REFS‑1] and the availability of detailed synthetic protocols.

Application

Selection Property

Validation Focus

Aminopyrroloquinoline diversification

Nitro-to-amine reduction pathway

Reduction efficiency and downstream amination scope

Electronic SAR profiling

Strong electron‑withdrawing substituent profile

Comparative binding or reactivity assays vs. H, NH₂ analogs

Nitroarene cyclization methodology

Well‑defined nitroarene‑derived product

Reaction optimization and catalyst screening studies

• [1] Wróbel, Z.; Wojciechowski, K.; Kwast, A.; Gajda, N. Short and Simple Method of Synthesis of Some Pyrrolo[3,2‑b]quinoline Derivatives from Easily Available Nitrobenzene Derivatives. Synlett 2010, 2010, 2435–2438. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source